Cas no 10088-67-2 (4,6-Dihydroxy-2-(1-hydroxy-2-oxo-propyl)-3-methoxy-benzoesaeure)

• Product Name: 4,6-Dihydroxy-2-(1-hydroxy-2-oxo-propyl)-3-methoxy-benzoesaeure
• CAS No: 10088-67-2
• Molecular Formula: C₁₁H₁₂O₇
• Molecular Weight: 256.209
• CID: 2013590
• PubChem ID: 53440624

4,6-Dihydroxy-2-(1-hydroxy-2-oxo-propyl)-3-methoxy-benzoesaeure Properties

Names and Identifiers

• 4,6-Dihydroxy-2-(1-hydroxy-2-oxo-propyl)-3-methoxy-benzoesaeure
• 4,6-dihydroxy-2-(1-hydroxy-2-oxo-propyl)-3-methoxy-benzoic acid
• Ustinsaeure
• 2-(1-Hydroxy-2-oxopropyl)-3-methoxy-4,6-dihydroxybenzoic acid
• 4,6-dihydroxy-2-(1-hydroxy-2-oxopropyl)-3-methoxybenzoic acid
• 10088-67-2
• DTXSID80702691

• InChIKey： NLIPVYOXJIPBAE-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H12O7/c1-4(12)9(15)8-7(11(16)17)5(13)3-6(14)10(8)18-2/h3,9,13-15H,1-2H3,(H,16,17)
• SMILES： CC(=O)C(C1=C(C(=CC(=C1OC)O)O)C(=O)O)O

Computed Properties

• Exact Mass: 256.058303g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 256.058303g/mol
• Heavy Atom Count: 18
• Complexity: 329
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 124Ų
• Molecular Weight: 256.21g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives M-methoxybenzoic acids and derivatives